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Compound of Interest

Compound Name: 2-Acetyl-3-methylpyrazine

Cat. No.: B1328917

An In-depth Technical Guide to 2-Acetyl-3-
methylpyrazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and analysis of 2-Acetyl-3-methylpyrazine. The information is intended
to support researchers, scientists, and professionals in drug development and other scientific
fields who are interested in this compound.

Chemical and Physical Properties

2-Acetyl-3-methylpyrazine is a heterocyclic organic compound that is recognized for its strong
nutty, roasted, and popcorn-like aroma.[1][2] It is a key component in the flavor and fragrance
industry and also serves as an important intermediate in organic synthesis.[2][3]

Table 1: General and Physical Properties of 2-Acetyl-3-methylpyrazine
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Property Value Reference
Appearance Colorless to pale yellow liquid [31141[5]
Odor Nutty, roasted, popcorn-like [11[2][3]
Molecular Formula C7HsN20 [31[6]
Molecular Weight 136.15 g/mol [3114]
- ) 195 - 198 °C at 760 mmHg; 90
Boiling Point [31[7]
°C at 20 mmHg
Melting Point Approximately -21 °C [3]
Density 1.056 - 1.114 g/mL at 25 °C [31141[5]
Refractive Index 1.521 - 1.523 at 20 °C [41[5]
Slightly soluble in water;
- soluble in common organic
Solubility _ [31[4]
solvents like ethanol and
diethyl ether.
Flash Point 81°C [3]
Table 2: Spectroscopic Data for 2-Acetyl-3-methylpyrazine
Spectroscopic Data Details Reference

Mass Spectrometry (GC-MS)

m/z Top Peak: 43; m/z 2nd
Highest: 136

[4]

Infrared (IR) Spectroscopy

Data available from NIST/EPA

Gas-Phase Infrared Database.

Raman Spectroscopy

Data available.

[4]

Synthesis Protocols

Several methods for the synthesis of 2-Acetyl-3-methylpyrazine have been reported. A

common approach involves the oxidation of 2-ethyl-3-methylpyrazine.
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Experimental Protocol: Oxidation of 2-Ethyl-3-methylpyrazine

This protocol is based on the oxidation of 2-ethyl-3-methylpyrazine using an oxidizing agent
such as peracetic acid or sodium dichromate.[1][9]

o Materials:

o 2-Ethyl-3-methylpyrazine

o Oxidizing agent (e.g., 40% peracetic acid)[1]

o Solvent (e.g., acetic acid)[1]

o Diethyl ether

o Hexane

o Magnesium sulfate

e Procedure:

o A solution of 2-ethyl-3-methylpyrazine in a suitable solvent is prepared in a reaction flask
equipped with a stirrer, thermometer, and reflux condenser.[1]

o The oxidizing agent is added dropwise to the solution while maintaining a specific reaction
temperature (e.g., 75°C).[1]

o After the addition is complete, the reaction mixture is stirred for an additional period at the
same or a slightly elevated temperature.[1]

o The solvent is removed under reduced pressure.[1]

o The crude product is purified, for example, by fractional distillation under vacuum.[1]

o Further purification can be achieved by dissolving the product in diethyl ether, filtering, and
removing the solvent. The resulting concentrate is then dissolved in hexane, washed with
water, and the hexane layer is dried over magnesium sulfate before the final removal of
the solvent.[1]
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A greener synthesis approach has also been explored using peroxide as the oxidant and a
catalyst, which offers the advantage of milder reaction conditions and reduced toxic waste.[9]
Another method involves the use of a Grignard reagent.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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